6-(2,5-Dimethoxyphenyl)-3-(pyrrolidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 6-(2,5-dimethoxyphenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H19N5O2/c1-23-12-3-5-15(24-2)13(9-12)14-4-6-16-19-20-17(22(16)21-14)11-7-8-18-10-11/h3-6,9,11,18H,7-8,10H2,1-2H3
• InChI Key: LYDYNZBILLYOQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NN3C(=NN=C3C4CCNC4)C=C2

Description

6-(2,5-Dimethoxyphenyl)-3-(pyrrolidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS: 1706437-67-3) is a heterocyclic compound featuring a [1,2,4]triazolo[4,3-b]pyridazine core substituted with a 2,5-dimethoxyphenyl group at position 6 and a pyrrolidin-3-yl moiety at position 3 (Figure 1). This scaffold is structurally analogous to inhibitors of phosphodiesterase 4 (PDE4), bromodomain-containing protein 4 (BRD4), and modulators of γ-aminobutyric acid type A (GABAA) receptors, highlighting its versatility in medicinal chemistry .

Comparison with Similar Compounds

Structural Analogues in PDE4 Inhibition

The [1,2,4]triazolo[4,3-b]pyridazine scaffold is a privileged structure in PDE4 inhibitor design. Key analogs include:

Compound	Substituents (Position 6)	Substituents (Position 3)	PDE4A IC50 (nM)	Selectivity (PDE4 vs. other PDEs)
Target Compound	2,5-Dimethoxyphenyl	Pyrrolidin-3-yl	Not reported	High (PDE4A/B/C/D)
(R)-Compound 18	4-Methoxy-3-(tetrahydrofuran-3-yloxy)phenyl	2,5-Dimethoxyphenyl	106	>100-fold selectivity for PDE4
AZD3514	4-{4-[2-(4-Acetylpiperazin-1-yl)ethoxy]phenyl}piperidin-1-yl	Trifluoromethyl	Not reported	Androgen receptor antagonist

Key Findings :

• The 2,5-dimethoxyphenyl group at position 3 (as in Compound 18) enhances PDE4 isoform selectivity, while pyrrolidinyl substituents (as in the target compound) may improve solubility or binding kinetics .
• AZD3514 demonstrates scaffold adaptability, with trifluoromethyl groups enabling nuclear receptor targeting .

GABAA Receptor Modulators

Triazolo[4,3-b]pyridazine derivatives are also explored as GABAA receptor subtype-selective modulators:

Compound	Substituents (Position 6)	Substituents (Position 3)	Target GABAA Subtypes	Functional Activity
Target Compound	2,5-Dimethoxyphenyl	Pyrrolidin-3-yl	Not reported	Not reported
L-838,417	1-Methyl-1H-1,2,4-triazol-5-ylmethoxy	2,5-Difluorophenyl	α2/α3/α5	Partial agonist
TPA023	2-Ethyl-2H-1,2,4-triazol-3-ylmethoxy	2-Fluorophenyl	α2/α3	Agonist

Key Findings :

• Substituents at position 3 (e.g., difluorophenyl in L-838,417) dictate subtype selectivity and efficacy. Pyrrolidinyl groups in the target compound may confer unique pharmacokinetic properties .

BRD4 Bromodomain Inhibitors

The scaffold’s planar structure facilitates binding to acetyl-lysine recognition sites in bromodomains:

Compound	Substituents (Position 6)	Substituents (Position 3)	BRD4 BD1 IC50 (µM)	Binding Mode
Target Compound	2,5-Dimethoxyphenyl	Pyrrolidin-3-yl	Not reported	Not studied
Compound 5	Indol-5-yl	2,5-Difluorophenyl	0.32	Kac mimetic
Compound 33	Ethylpropanoate	Benzyl	Inactive	N/A

Key Findings :

• Indole or aromatic substituents at position 6 (e.g., Compound 5) enhance BRD4 inhibition, while polar groups like pyrrolidinyl may disrupt hydrophobic interactions critical for binding .

Antimicrobial and Antifungal Derivatives

Triazolo[4,3-b]pyridazines with substituted phenyl groups exhibit antimicrobial activity:

Compound	Substituents (Position 6)	Substituents (Position 3)	Activity (MIC, µg/mL)
Target Compound	2,5-Dimethoxyphenyl	Pyrrolidin-3-yl	Not tested
4e	4-Methoxyphenyl	2-Benzylidenehydrazinyl	16 (C. albicans)
5	3,5-Dimethyl-1H-pyrazol-1-yl	Phenyl	32 (S. aureus)

Key Findings :

• Hydrazine-derived substituents (e.g., 4e) improve antifungal activity, suggesting the target compound’s pyrrolidinyl group may reduce efficacy in this context .